Cas no 1090982-32-3 (N-(3-bromophenyl)-4-methyl-6-(methylsulfanyl)-2-(propan-2-yl)pyrimidine-5-carboxamide)

N-(3-bromophenyl)-4-methyl-6-(methylsulfanyl)-2-(propan-2-yl)pyrimidine-5-carboxamide is a brominated pyrimidine derivative with a carboxamide functional group, exhibiting potential utility in medicinal chemistry and agrochemical research. Its structural features, including the 3-bromophenyl and methylsulfanyl substituents, contribute to its reactivity and binding affinity, making it a candidate for further derivatization or biological activity studies. The isopropyl group at the 2-position enhances steric stability, while the carboxamide moiety offers hydrogen-bonding capabilities for targeted interactions. This compound may serve as an intermediate in synthesizing more complex molecules, particularly in the development of kinase inhibitors or antimicrobial agents. Its well-defined molecular architecture ensures consistent performance in research applications.
N-(3-bromophenyl)-4-methyl-6-(methylsulfanyl)-2-(propan-2-yl)pyrimidine-5-carboxamide structure
1090982-32-3 structure
Product Name:N-(3-bromophenyl)-4-methyl-6-(methylsulfanyl)-2-(propan-2-yl)pyrimidine-5-carboxamide
CAS No:1090982-32-3
MF:C16H18BrN3OS
MW:380.302621364594
CID:5923858
PubChem ID:25622029
Update Time:2025-05-25

N-(3-bromophenyl)-4-methyl-6-(methylsulfanyl)-2-(propan-2-yl)pyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • NCGC00284880-01
    • AB01289126-01
    • Z300147886
    • EN300-26597103
    • 1090982-32-3
    • N-(3-bromophenyl)-4-methyl-6-(methylsulfanyl)-2-(propan-2-yl)pyrimidine-5-carboxamide
    • AKOS034118174
    • Inchi: 1S/C16H18BrN3OS/c1-9(2)14-18-10(3)13(16(20-14)22-4)15(21)19-12-7-5-6-11(17)8-12/h5-9H,1-4H3,(H,19,21)
    • InChI Key: SHFGWCOZFUIVLD-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)NC(C1C(=NC(C(C)C)=NC=1C)SC)=O

Computed Properties

  • Exact Mass: 379.03540g/mol
  • Monoisotopic Mass: 379.03540g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 80.2Ų

N-(3-bromophenyl)-4-methyl-6-(methylsulfanyl)-2-(propan-2-yl)pyrimidine-5-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26597103-0.05g
N-(3-bromophenyl)-4-methyl-6-(methylsulfanyl)-2-(propan-2-yl)pyrimidine-5-carboxamide
1090982-32-3 95.0%
0.05g
$212.0 2025-03-20

Additional information on N-(3-bromophenyl)-4-methyl-6-(methylsulfanyl)-2-(propan-2-yl)pyrimidine-5-carboxamide

Research Brief on N-(3-bromophenyl)-4-methyl-6-(methylsulfanyl)-2-(propan-2-yl)pyrimidine-5-carboxamide (CAS: 1090982-32-3)

N-(3-bromophenyl)-4-methyl-6-(methylsulfanyl)-2-(propan-2-yl)pyrimidine-5-carboxamide (CAS: 1090982-32-3) is a pyrimidine derivative that has recently gained attention in chemical biology and medicinal chemistry research. This compound, characterized by its unique bromophenyl and methylsulfanyl substituents, has shown promising biological activities in preliminary studies, particularly in the context of kinase inhibition and anticancer drug development.

Recent studies have focused on the synthesis and optimization of this compound as a potential kinase inhibitor scaffold. The presence of the 3-bromophenyl group at the 5-position and the isopropyl group at the 2-position of the pyrimidine core appears to contribute significantly to its binding affinity with various protein kinases. Molecular docking studies suggest that these structural features enable favorable interactions with the ATP-binding pockets of several clinically relevant kinases.

In vitro evaluations have demonstrated that this compound exhibits selective inhibitory activity against a subset of tyrosine kinases implicated in cancer progression. Particularly noteworthy is its activity against VEGFR-2 and PDGFR-β, with IC50 values in the low micromolar range. These findings suggest potential applications in anti-angiogenic therapy, where simultaneous inhibition of multiple growth factor receptors could provide therapeutic benefits.

The methylsulfanyl moiety at the 6-position appears to play a crucial role in the compound's pharmacokinetic properties. Recent ADME studies indicate that this group contributes to improved metabolic stability compared to analogous compounds with oxygen or nitrogen substituents at this position. This characteristic makes the compound particularly interesting for further medicinal chemistry optimization.

Current research efforts are focused on structural modifications to enhance potency and selectivity while maintaining favorable drug-like properties. Several research groups have reported synthetic routes to this scaffold, with recent improvements yielding higher purity and better overall yields. The compound's synthetic accessibility makes it an attractive starting point for the development of novel therapeutic agents.

While preclinical data are promising, further investigation is needed to fully characterize the compound's mechanism of action and therapeutic potential. Ongoing studies are exploring its effects in various cancer cell lines and animal models, with particular attention to its impact on tumor angiogenesis and metastasis. The results of these studies will be crucial for determining whether this compound warrants advancement into clinical development.

From a chemical biology perspective, this pyrimidine derivative also serves as a valuable tool compound for studying kinase signaling pathways. Its unique selectivity profile makes it particularly useful for probing the roles of specific kinases in cellular processes. Several recent publications have utilized this compound to elucidate novel aspects of growth factor receptor signaling.

In conclusion, N-(3-bromophenyl)-4-methyl-6-(methylsulfanyl)-2-(propan-2-yl)pyrimidine-5-carboxamide represents an interesting chemical scaffold with multiple potential applications in drug discovery and chemical biology. Its balanced profile of kinase inhibitory activity, synthetic accessibility, and drug-like properties make it a compelling subject for continued research in the chemical biology and medicinal chemistry fields.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.